Cas no 97191-42-9 (18-Hydroxy-16-tritracontanone)

• Product Name: 18-Hydroxy-16-tritracontanone
• CAS No: 97191-42-9
• Molecular Formula: C₃₃H₆₆O₂
• Molecular Weight: 494.876
• CID: 2006307
• PubChem ID: 86127863

18-Hydroxy-16-tritracontanone Properties

Names and Identifiers

• 18-Hydroxy-16-tritracontanone
• 18-Hydroxytritriacontan-16-one
• 97191-42-9
• 18-hydroxy-16-tritriacontanone
• AKOS040762964
• DTXSID701306422
• 16-Tritriacontanone, 18-hydroxy-
• starbld0028859
• XDA19142
• CS-1057564

• InChIKey： YICMKZPWMNXNFS-UHFFFAOYSA-N
• Inchi： InChI=1S/C33H66O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-32(34)31-33(35)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h32,34H,3-31H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCC(CC(=O)CCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 494.50628134g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 30
• Monoisotopic Mass: 494.50628134g/mol
• Heavy Atom Count: 35
• Complexity: 406
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 582.2±23.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 243.7±15.2 °C
• Color/Form: Powder
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols